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Compound of Interest

Compound Name: 1-Anthraquinonesulfonic acid

Cat. No.: B181100

An In-depth Technical Guide to the Physical Properties of 1-Anthraquinonesulfonic Acid

Introduction

1-Anthraquinonesulfonic acid, systematically named 9,10-dioxoanthracene-1-sulfonic acid, is
a significant organic compound derived from anthraquinone.[1] Its molecular structure features
a polycyclic aromatic anthraquinone core with a sulfonic acid group attached at the alpha
position (position 1).[1] This substitution pattern critically influences its chemical and physical
properties, distinguishing it from its beta-isomer (2-anthraquinonesulfonic acid). The presence
of the polar sulfonic acid group imparts water solubility to the otherwise hydrophobic
anthraquinone structure, making it a versatile intermediate in the synthesis of a wide range of
dyes and pigments.[1][2] It also serves as a precursor for other functionalized anthraquinone
derivatives used in various industrial and research applications.[2][3] This guide provides a
detailed examination of the key physical properties of 1-Anthraquinonesulfonic acid, focusing
on its appearance and melting point, and outlines a comprehensive protocol for their
experimental determination.

Section 1: Core Physical Properties

The physical characteristics of 1-Anthraquinonesulfonic acid are fundamental to its handling,
purification, and application. These properties are directly linked to its molecular structure and
purity level.

Appearance
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At room temperature, 1-Anthraquinonesulfonic acid exists as a solid.[1] Its typical
appearance can vary depending on its purity and method of preparation.[1] Generally, it is
observed as a crystalline powder.[1] The color is most often described as ranging from pale
yellow to brown.[1] The sodium salt of the acid is similarly described as a cream to yellow
crystalline powder.[4]

Melting Point

The melting point is a critical indicator of the purity of a crystalline solid. For 1-
Anthraquinonesulfonic acid, there is some variation in the reported values in the literature,
which likely reflects differences in the purity of the samples analyzed.

Physical Property Reported Value(s) Source(s)

Fine, crystalline powder; pale
Appearance [1]
yellow to brown.

Yellow crystals. [2]
Melting Point 275 °C (548 K) [1]
218 °C (decomposes) [2]

Note: The significant discrepancy in reported melting points (218 °C vs. 275 °C) highlights the
critical impact of sample purity on this physical property. The higher value may correspond to a
more purified sample, while the lower value might indicate the presence of impurities or
decomposition upon heating.

Section 2: The Interplay of Structure, Purity, and
Physical Properties
Influence of Molecular Structure

The physical properties of 1-Anthraquinonesulfonic acid are a direct consequence of its
molecular architecture.

» High Melting Point: The rigid, planar structure of the anthraquinone core allows for efficient
crystal packing and strong intermolecular Tt-1t stacking interactions. Furthermore, the
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sulfonic acid group is a potent hydrogen bond donor and acceptor, leading to extensive
hydrogen bonding networks within the crystal lattice. These combined strong intermolecular
forces require significant thermal energy to overcome, resulting in a high melting point.

o Color: The extended 1t-conjugated system of the anthraquinone core acts as a chromophore,
absorbing light in the visible spectrum and imparting the characteristic yellow color.[1]

» Solubility: While the anthraquinone backbone is nonpolar, the highly polar sulfonic acid group
(-SOsH) dramatically increases the molecule's polarity. This group readily ionizes and forms
strong hydrogen bonds with water, making 1-Anthraquinonesulfonic acid soluble in
agueous and other polar solvents.[1]

Impact of Synthesis and Purity

1-Anthraquinonesulfonic acid is typically synthesized by the sulfonation of anthraquinone
using oleum (fuming sulfuric acid) in the presence of a mercury salt catalyst, which directs the
sulfonation to the alpha position.[3][5][6] The reaction conditions, such as temperature and
reaction time, must be carefully controlled to minimize the formation of disulfonic acids and
other byproducts.[5][6]

The purity of the final product is paramount. Impurities, such as unreacted anthraquinone,
isomeric sulfonic acids (e.g., 2-anthraquinonesulfonic acid), or disulfonated products, can
depress and broaden the melting point range.[1] Therefore, rigorous purification, often involving
precipitation of a salt (like the potassium or sodium salt) and subsequent recrystallization, is
essential to obtain a product with consistent physical properties.[5][7] The variation in
appearance can also be attributed to purity; highly pure samples tend to be a lighter, more
uniform yellow, while the presence of impurities can lead to a darker, brownish hue.[1]

Section 3: Experimental Protocol for Physical
Characterization

This section details a self-validating protocol for the determination of the appearance and
melting point of a 1-Anthraquinonesulfonic acid sample.

Objective
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To accurately characterize a sample of 1-Anthraquinonesulfonic acid by observing its
physical appearance and determining its melting point range.

Materials and Equipment

o Sample of 1-Anthraquinonesulfonic acid

e Mortar and pestle

e Spatula

e Watch glass

o Capillary tubes (open at one end)

 Digital melting point apparatus (e.g., Stuart SMP10, Mettler Toledo MP50)
e Microscope (optional, for observing crystal morphology)

o Personal Protective Equipment (PPE): Safety goggles, lab coat, gloves

Step-by-Step Methodology

Part A: Characterization of Appearance

e Sample Preparation: Place a small amount (approx. 10-20 mg) of the 1-
Anthraquinonesulfonic acid sample onto a clean, dry watch glass.

e Macroscopic Observation:
o Observe the sample under bright, neutral lighting.
o Record the color (e.g., pale yellow, brownish-yellow).
o Note the physical state and form (e.g., crystalline powder, amorphous solid).
o Record the texture (e.g., fine, granular).

e Microscopic Observation (Optional):
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o Prepare a slide with a very small amount of the sample.
o Observe under a microscope to determine the crystal morphology (e.g., needles, plates).

Causality Check: The observed color and form should be compared against literature values.
[1][2] Any significant deviation (e.g., a dark brown or non-crystalline appearance) may
suggest the presence of impurities or degradation.

Part B: Determination of Melting Point
e Sample Preparation:

o If the sample is not a fine powder, gently grind a small amount in a clean, dry mortar and
pestle. This ensures uniform heat transfer.

o Tap the open end of a capillary tube into the powdered sample to pack a small amount of
material into the tube.

o Invert the tube and tap it gently on a hard surface to pack the sample tightly into the
sealed end. The sample height should be 2-3 mm.

e Apparatus Setup:
o Turn on the melting point apparatus and allow it to stabilize.

o Set a heating ramp rate. For an unknown sample, a rapid scan (10-20 °C/min) can be
used to find an approximate melting range. For an accurate measurement, a slow ramp
rate (1-2 °C/min) should be used starting from about 20 °C below the expected melting
point.

e Measurement:
o Insert the packed capillary tube into the sample holder of the apparatus.
o Begin heating while observing the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (T1).
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o Record the temperature at which the entire sample has melted into a clear liquid (T2).

o The melting range is T1 - T2.

» Validation and Repetition:
o Perform the measurement in triplicate to ensure reproducibility.

o A pure compound should exhibit a sharp melting range (typically < 2 °C). A broad melting
range (> 2 °C) is indicative of impurities.

Trustworthiness of Protocol: This method is self-validating. A sharp, reproducible melting
range that aligns with the higher values reported in the literature (approaching 275 °C)
provides high confidence in the sample's purity. A broad or significantly lower range reliably
indicates the presence of impurities.

Section 4: Visualization of the Characterization
Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the physical properties of 1-Anthraquinonesulfonic acid.
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Caption: Workflow for physical characterization of 1-Anthraquinonesulfonic acid.
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Section 5: Safety and Handling

While a specific Safety Data Sheet (SDS) for 1-Anthraquinonesulfonic acid must be
consulted prior to handling, general precautions for related sulfonic acids and anthraquinone
derivatives should be followed. These compounds may cause skin, eye, and respiratory
irritation.[8][9]

o Personal Protective Equipment: Always wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

e Handling: Handle the powder in a well-ventilated area or a fume hood to avoid inhaling dust.

o Storage: Store in a tightly sealed container in a cool, dry place to prevent moisture
absorption.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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